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Compound of Interest

Compound Name: Methyl Metanicotine-d3

Cat. No.: B1639235

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Molecule and Clarifying
Nomenclature

[Methyl-d3]nicotine is the deuterated isotopologue of nicotine, a primary alkaloid found in
tobacco plants. In this molecule, the three hydrogen atoms of the N-methyl group on the
pyrrolidine ring are replaced with deuterium, a stable, heavy isotope of hydrogen. This isotopic
substitution, while subtle, provides a powerful tool for analytical and metabolic research.

It is critical to address a point of potential confusion in nomenclature. This guide focuses on the
compound with the formal IUPAC name 3-[1-(methyl-d3)-2-pyrrolidinyl]-pyridine, which is
structurally a derivative of nicotine. While this compound is sometimes marketed under names
like [Methyl-d3]metanicotine (CAS 220088-40-4), it should not be confused with the true
chemical structure of metanicotine, which is an unsaturated chain amine (N-methyl-4-(3-
pyridinyl)-3-butene-1-amine) known for its distinct pharmacological properties as a neuronal
nicotinic agonist.[1][2] The vast majority of technical and commercial data for isotopically
labeled nicotine refers to the deuterated N-methyl pyrrolidine structure. This guide will provide
an in-depth examination of this specific, widely used research compound.

Part 1: Molecular Profile and Chemical Structure
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The fundamental characteristics of [Methyl-d3]nicotine are defined by its precise atomic
composition and three-dimensional structure. The incorporation of three deuterium atoms
results in a predictable mass shift, which is the cornerstone of its utility in mass spectrometry-
based applications.

Chemical Structure of [Methyl-d3]nicotine

The structure consists of a pyridine ring linked to a pyrrolidine ring, with the N-methyl group of
the pyrrolidine ring carrying the deuterium label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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